Cas no 2171939-12-9 (N-(butan-2-yl)(tert-butoxy)carbohydrazide)

• Product Name: N-(butan-2-yl)(tert-butoxy)carbohydrazide
• CAS No: 2171939-12-9
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6190695
• PubChem ID: 150466648
• Update Time: 2025-10-24

N-(butan-2-yl)(tert-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)(tert-butoxy)carbohydrazide
• EN300-1618052
• 2171939-12-9

• Inchi： 1S/C9H20N2O2/c1-6-7(2)11(10)8(12)13-9(3,4)5/h7H,6,10H2,1-5H3
• InChI Key： HQXSYSTWGAMFSG-UHFFFAOYSA-N
• SMILES： O(C(N(C(C)CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(butan-2-yl)(tert-butoxy)carbohydrazide

Professional Introduction to N-(butan-2-yl)(tert-butoxy)carbohydrazide (CAS No. 2171939-12-9)

N-(butan-2-yl)(tert-butoxy)carbohydrazide, a compound with the chemical formula C₉H₁₇N₃O₂, is a significant intermediate in pharmaceutical synthesis. This compound, identified by its CAS number 2171939-12-9, has garnered attention in the field of medicinal chemistry due to its versatile structural features and potential applications in drug development.

The molecular structure of N-(butan-2-yl)(tert-butoxy)carbohydrazide incorporates both a butyl group and a tert-butoxy group, which contribute to its reactivity and utility in synthetic pathways. The presence of these functional groups makes it a valuable building block for the creation of more complex molecules, particularly in the synthesis of heterocyclic compounds that are prevalent in modern pharmaceuticals.

In recent years, there has been a growing interest in the development of novel carbohydrazide derivatives due to their broad spectrum of biological activities. Carbohydrazides, as a class of compounds, have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of N-(butan-2-yl)(tert-butoxy)carbohydrazide allows for fine-tuning of its pharmacological properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of N-(butan-2-yl)(tert-butoxy)carbohydrazide is its role as a precursor in the synthesis of bioactive molecules. Researchers have utilized this compound to develop new analogs with enhanced binding affinity and reduced toxicity. For instance, studies have demonstrated its utility in creating inhibitors targeting specific enzymatic pathways involved in diseases such as diabetes and cancer. The tert-butoxy group, in particular, has been shown to improve metabolic stability and bioavailability, making it an ideal candidate for drug optimization.

The butyl group in N-(butan-2-yl)(tert-butoxy)carbohydrazide also contributes to its versatility, allowing for further functionalization through various chemical reactions. This flexibility has enabled chemists to explore diverse synthetic strategies, including nucleophilic substitution and condensation reactions, which are crucial for constructing complex drug molecules. The compound's ability to undergo multiple transformations without significant degradation makes it a reliable choice for multi-step syntheses.

Recent advancements in computational chemistry have further enhanced the understanding of N-(butan-2-yl)(tert-butoxy)carbohydrazide's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, offering a foundation for rational drug design. These computational approaches have been particularly useful in predicting the efficacy and selectivity of carbohydrazide derivatives, thereby accelerating the drug discovery process.

The pharmaceutical industry has recognized the importance of intermediates like N-(butan-2-yl)(tert-butoxy)carbohydrazide in streamlining drug development pipelines. By leveraging this compound as a starting material, companies can significantly reduce the time and cost associated with producing novel therapeutics. Additionally, the well-documented synthetic routes for this compound ensure consistency and reproducibility, which are essential for large-scale manufacturing.

In conclusion, N-(butan-2-yl)(tert-butoxy)carbohydrazide (CAS No. 2171939-12-9) represents a promising intermediate in medicinal chemistry with broad applications in drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its significance in pharmaceutical innovation is likely to grow further.